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Compound of Interest

Compound Name: Undecyl 6-bromohexanoate

Cat. No.: B8239399

CAS Number: 959040-06-3

This technical guide provides an in-depth overview of Undecyl 6-bromohexanoate, a versatile
bifunctional molecule with applications in organic synthesis and drug delivery. This document is
intended for researchers, scientists, and drug development professionals, offering a
comprehensive summary of its properties, synthesis, and potential applications, with a focus on
its role in the formulation of lipid-based drug delivery systems.

Core Properties and Specifications

Undecyl 6-bromohexanoate is a long-chain alkyl ester containing a terminal bromine atom.
This unique structure combines a lipophilic undecyl chain with a reactive bromo-functionalized
hexanoate moiety, making it a valuable intermediate for the synthesis of more complex
molecules.[1]

Physicochemical Properties

The key physicochemical properties of Undecyl 6-bromohexanoate are summarized in the
table below. These values are compiled from various chemical suppliers and databases.
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Property Value Source
CAS Number 959040-06-3 N/A
Molecular Formula C17H33BrO2 [21[3]1[41[5]
Molecular Weight 349.35 g/mol [21[31[4][5]
Appearance Colorless liquid (predicted) [4]

Boiling Point 382.0 £ 25.0 °C (Predicted) [2][4]
Density 1.072 + 0.06 g/cm? (Predicted) [2]

Purity Typically >95% [4]

Store at 2-8°C for short-term
N and -20°C for long-term
Storage Conditions ) [6]
storage, protected from light

and moisture.

Spectral Data

While a comprehensive set of spectral data is not readily available in peer-reviewed literature, a
predicted vapor phase infrared spectrum and other data may be accessible through specialized
databases.[6] Researchers are advised to acquire and interpret their own analytical data (NMR,
IR, MS) to confirm the identity and purity of the compound.

Synthesis of Undecyl 6-bromohexanoate

A detailed experimental protocol for the synthesis of Undecyl 6-bromohexanoate is not
explicitly described in publicly available literature. However, based on fundamental organic
chemistry principles, a standard esterification reaction between 6-bromohexanoic acid and
undecyl alcohol is the most logical synthetic route. The following proposed protocol is based on
the Steglich esterification, a mild and efficient method for forming esters from carboxylic acids
and alcohols.

Proposed Experimental Protocol: Steglich Esterification

Materials:
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e 6-Bromohexanoic acid

¢ Undecyl alcohol (Undecan-1-ol)

» N,N'-Dicyclohexylcarbodiimide (DCC)

e 4-Dimethylaminopyridine (DMAP)

e Dichloromethane (DCM), anhydrous

¢ Sodium bicarbonate (NaHCOs3), saturated aqueous solution
e Brine (saturated NaCl solution)

e Magnesium sulfate (MgS0Oa4), anhydrous
« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 6-bromohexanoic acid (1.0 eq) and undecyl alcohol (1.1 eq) in
anhydrous dichloromethane.

o Catalyst Addition: To the stirred solution, add a catalytic amount of 4-dimethylaminopyridine
(DMAP, 0.1 eq).

o Coupling Agent Addition: Cool the reaction mixture to 0°C in an ice bath. Slowly add a
solution of N,N'-Dicyclohexylcarbodiimide (DCC, 1.2 eq) in anhydrous dichloromethane.

o Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor
the reaction progress by thin-layer chromatography (TLC).

o Workup:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8239399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.
o Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

« Purification: Purify the crude product by silica gel column chromatography using a
hexane/ethyl acetate gradient to yield pure Undecyl 6-bromohexanoate.

Synthesis Workflow Diagram

6-Bromohexanoic Acid +
Undecyl Alcohol

Anhydrous DCM
Steglich Esterification Filtration &
(0°C to RT, 12-24h) Aqueous Wash Column Chromatography Undecyl 6-bromohexanoate
DMAP A

Click to download full resolution via product page

Caption: Proposed synthesis workflow for Undecyl 6-bromohexanoate.

Applications in Research and Drug Development

The bifunctional nature of Undecyl 6-bromohexanoate makes it a valuable tool in several
areas of research, particularly in the development of drug delivery systems.

Intermediate in Organic Synthesis
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The terminal bromine atom can be readily displaced by a variety of nucleophiles, allowing for
the introduction of different functional groups. This makes it a useful building block for the
synthesis of more complex molecules with long alkyl chains.

Role in Lipid Nanoparticle Formulation

Undecyl 6-bromohexanoate is suggested to be useful in the preparation of lipid nanoparticles
(LNPs).[5][7][8] LNPs are advanced drug delivery vehicles used to encapsulate and deliver a
wide range of therapeutic agents, including small molecules, proteins, and nucleic acids. The
lipophilic undecyl chain of Undecyl 6-bromohexanoate allows for its incorporation into the lipid
bilayer of these nanoparticles. The terminal bromine can then be used to attach targeting
ligands, imaging agents, or other functional moieties to the surface of the LNP.

Proposed Experimental Workflow: Lipid Nanoparticle
Formulation

The following is a generalized workflow for the preparation of functionalized lipid nanoparticles
incorporating Undecyl 6-bromohexanoate.

Materials:

Structural lipids (e.g., DSPC, Cholesterol)

+ PEGylated lipid (e.g., DSPE-PEG2000)

« lonizable lipid (for nucleic acid delivery, e.g., DLin-MC3-DMA)
e Undecyl 6-bromohexanoate

e Therapeutic cargo (e.g., SIRNA, mRNA, small molecule drug)
» Ethanol

e Aqueous buffer (e.g., citrate buffer, pH 4.0)

Dialysis membrane or tangential flow filtration system

Procedure:
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 Lipid Mixture Preparation: Dissolve the structural lipids, PEGylated lipid, ionizable lipid (if
applicable), and Undecyl 6-bromohexanoate in ethanol.

e Aqueous Phase Preparation: Dissolve the therapeutic cargo in the aqueous buffer.

o Nanoparticle Formation: Rapidly mix the lipid-ethanol solution with the aqueous cargo
solution using a microfluidic mixing device or by rapid injection. This rapid change in solvent
polarity leads to the self-assembly of the lipids into nanoparticles, encapsulating the cargo.

 Purification: Remove the ethanol and unencapsulated cargo by dialysis or tangential flow
filtration against a suitable buffer (e.g., PBS, pH 7.4).

o Surface Functionalization (Post-formation): The bromo-functionalized surface of the LNPs
can be further modified by reacting with a nucleophilic targeting ligand (e.g., a thiol- or
amine-containing peptide or antibody fragment).

Lipid Nanoparticle Formulation Workflow Diagram
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Caption: Generalized workflow for lipid nanoparticle formulation.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the scientific literature regarding the direct
involvement of Undecyl 6-bromohexanoate in any signaling pathways or a defined
mechanism of action as a therapeutic agent itself. Its primary role is as a synthetic intermediate
and a component in drug delivery systems. The biological effects of formulations containing this
molecule would be determined by the encapsulated therapeutic agent and any attached
targeting moieties.
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Logical Relationship in Prodrug Development

The structure of Undecyl 6-bromohexanoate lends itself to potential use as a linker in prodrug
design. A prodrug is an inactive compound that is converted into an active drug within the body.
The bromo-functionalized end could be attached to a drug molecule, while the undecyl ester
could be designed to be cleaved by endogenous esterases, releasing the active drug.

Prodrug

' Active Drug '

[Undecyl 6-br0mohexanoate]

(as linker)

Enzymatic Cleavage
(Esterases)

Released Active Drug

Click to download full resolution via product page

Caption: Conceptual use of Undecyl 6-bromohexanoate as a prodrug linker.

Conclusion

Undecyl 6-bromohexanoate is a valuable chemical entity for researchers in organic synthesis
and drug delivery. Its bifunctional nature allows for its use as a building block for complex
molecules and as a functional component in advanced drug delivery systems like lipid
nanoparticles. While detailed experimental data on this specific molecule is sparse in peer-
reviewed literature, its synthesis and applications can be inferred from established chemical
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and pharmaceutical principles. Further research into the applications of Undecyl 6-
bromohexanoate is warranted to fully explore its potential in the development of novel
therapeutics and targeted drug delivery platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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